N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H20N2O2S/c1-4-24-17-9-7-15(8-10-17)18-12-25-20(21-18)22-19(23)16-6-5-13(2)14(3)11-16/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key: VTLSNJNRKNONLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide, also known as ETTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. ETTB belongs to the thiazole family of compounds and is synthesized through a multi-step process, which will be discussed in detail in the following sections.

Mechanism of Action

The exact mechanism of action of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation and weed growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and has also been shown to inhibit the growth of certain weeds by interfering with their cell division process.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the application and dosage. In medicine, this compound has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and inflammatory bowel disease. In agriculture, this compound has been shown to inhibit the growth of certain weeds without affecting the growth of crops. In material science, this compound has been used as a building block for the synthesis of materials with unique optical and electronic properties.

Advantages and Limitations for Lab Experiments

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide has several advantages for use in laboratory experiments, including its relative ease of synthesis and commercial availability. However, this compound is also known to be unstable in certain conditions, and its effects can vary depending on the dosage and application. Additionally, this compound has not been extensively tested for its potential side effects, and caution should be exercised when handling and using this compound.

Future Directions

There are several potential future directions for research on N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide. In medicine, further studies are needed to determine the safety and efficacy of this compound as a potential treatment for inflammatory diseases. In agriculture, research could focus on developing more effective and environmentally friendly herbicides based on this compound. In material science, this compound could be further explored as a building block for the synthesis of novel materials with unique properties, such as luminescence and conductivity.

Synthesis Methods

The synthesis of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide involves several steps, starting from the reaction of 4-ethoxyaniline with thioamide to form 4-(4-ethoxyphenyl)-1,3-thiazole-2-amine. This intermediate is then reacted with 3,4-dimethylbenzoyl chloride in the presence of a base to yield this compound. The overall process is relatively simple and can be carried out on a large scale, making this compound a commercially viable compound.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4-dimethylbenzamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to possess anti-inflammatory properties and has been investigated as a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In agriculture, this compound has been tested as a potential herbicide due to its ability to inhibit the growth of certain weeds. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.